![molecular formula C18H30N2O3S B4444399 4-ethoxy-N-[3-(2-ethyl-1-piperidinyl)propyl]benzenesulfonamide](/img/structure/B4444399.png)
4-ethoxy-N-[3-(2-ethyl-1-piperidinyl)propyl]benzenesulfonamide
Overview
Description
4-ethoxy-N-[3-(2-ethyl-1-piperidinyl)propyl]benzenesulfonamide, commonly known as EPPB, is a chemical compound that has been extensively studied for its potential use in scientific research. EPPB is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a wide range of research applications.
Mechanism of Action
The mechanism of action of EPPB is related to its ability to inhibit the activity of carbonic anhydrase. Specifically, EPPB binds to the active site of carbonic anhydrase and prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate.
Biochemical and Physiological Effects:
EPPB has been shown to have a number of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of blood pressure, and the inhibition of tumor growth. Additionally, EPPB has been shown to have anti-inflammatory properties and to be effective in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using EPPB in lab experiments is its ability to inhibit carbonic anhydrase activity, which can be useful in a variety of research applications. However, EPPB also has some limitations, including its potential toxicity and the need for careful handling due to its sulfonamide structure.
Future Directions
There are a number of potential future directions for research involving EPPB, including the investigation of its potential use in the treatment of cancer and other diseases, the development of new synthesis methods for the compound, and the exploration of its potential as a tool for investigating the role of sulfonamides in biological systems. Additionally, further research is needed to better understand the potential risks associated with the use of EPPB in scientific research.
Scientific Research Applications
EPPB has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of sulfonamides in biological systems. Specifically, EPPB has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in a number of physiological processes.
Properties
IUPAC Name |
4-ethoxy-N-[3-(2-ethylpiperidin-1-yl)propyl]benzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O3S/c1-3-16-8-5-6-14-20(16)15-7-13-19-24(21,22)18-11-9-17(10-12-18)23-4-2/h9-12,16,19H,3-8,13-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMLJKGIAMRXOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.